Cas no 1336399-03-1 ((3S)-3-(4-Chlorophenyl)pyrrolidine)

• Product Name: (3S)-3-(4-Chlorophenyl)pyrrolidine
• CAS No: 1336399-03-1
• MF: C₁₀H₁₂ClN
• MW: 181.661981582642
• MDL: MFCD12963996
• CID: 4776989
• Update Time: 2026-02-27

(3S)-3-(4-Chlorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(4-Chlorophenyl)pyrrolidine
• (S)-3-(4-Chloro-phenyl)-pyrrolidine
• (S)-3-(4-Chlorophenyl)pyrrolidine
• 8689AH
• SB32886

• MDL： MFCD12963996
• Inchi： 1S/C10H12ClN/c11-10-3-1-8(2-4-10)9-5-6-12-7-9/h1-4,9,12H,5-7H2/t9-/m1/s1
• InChI Key： MGGZDDQAOZEEDU-SECBINFHSA-N
• SMILES： ClC1C=CC(=CC=1)[C@H]1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• XLogP3: 2.3
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on (3S)-3-(4-Chlorophenyl)pyrrolidine

Professional Introduction to (3S)-3-(4-Chlorophenyl)pyrrolidine (CAS No. 1336399-03-1)

(3S)-3-(4-Chlorophenyl)pyrrolidine, identified by its CAS number 1336399-03-1, is a significant compound in the field of pharmaceutical chemistry. This chiral pyrrolidine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound's stereochemistry, specifically the (3S) configuration, plays a crucial role in its biological activity and interaction with biological targets.

The molecular structure of (3S)-3-(4-Chlorophenyl)pyrrolidine consists of a pyrrolidine ring substituted with a 4-chlorophenyl group at the 3-position. This arrangement confers specific electronic and steric properties that are essential for its pharmacological behavior. The presence of the chlorine atom at the para position of the phenyl ring enhances the compound's lipophilicity, which is a critical factor in drug absorption and distribution within the body.

Recent research in medicinal chemistry has highlighted the importance of chiral centers in drug design. The (3S) configuration of (3S)-3-(4-Chlorophenyl)pyrrolidine contributes to its selectivity and efficacy. Studies have demonstrated that enantiomeric purity is a key determinant in the pharmacokinetic profile of drugs, and compounds like this one exemplify the significance of stereochemical control in achieving therapeutic success.

In the context of contemporary pharmaceutical research, derivatives of pyrrolidine have been explored for their potential in treating various diseases. The structural motif of (3S)-3-(4-Chlorophenyl)pyrrolidine resembles several bioactive molecules that have shown promise in preclinical and clinical trials. For instance, modifications of pyrrolidine rings have been integral in developing drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases.

The synthesis of (3S)-3-(4-Chlorophenyl)pyrrolidine involves sophisticated organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as asymmetric hydrogenation and chiral resolution techniques, are employed to achieve high enantiomeric purity. These methods ensure that the compound's stereochemical integrity is maintained throughout its production, which is essential for its intended applications.

Biological activity assays have revealed that (3S)-3-(4-Chlorophenyl)pyrrolidine exhibits notable interactions with specific enzymes and receptors. Its ability to modulate these interactions makes it a valuable scaffold for developing novel therapeutic agents. Researchers are particularly interested in its potential as an intermediate in the synthesis of more complex molecules designed to address unmet medical needs.

The compound's solubility profile and metabolic stability are also critical factors that influence its pharmaceutical relevance. Investigations into these properties have provided insights into how modifications can enhance its bioavailability and reduce potential side effects. These findings are crucial for optimizing drug formulations and ensuring patient safety.

Advances in computational chemistry have enabled more accurate predictions of the biological behavior of molecules like (3S)-3-(4-Chlorophenyl)pyrrolidine. Molecular modeling studies help researchers understand how the compound interacts with biological targets at the molecular level. This information is instrumental in designing next-generation drugs with improved efficacy and reduced toxicity.

The role of (3S)-configuration in determining pharmacological properties underscores the importance of stereochemistry in drug development. This compound serves as a model system for studying how chirality influences biological activity. Such studies contribute to a deeper understanding of molecular recognition processes, which is fundamental to rational drug design.

Emerging trends in pharmaceutical research emphasize the need for innovative compounds with unique properties. (3S)-3-(4-Chlorophenyl)pyrrolidine represents a promising candidate due to its structural features and demonstrated biological activity. As research continues, new applications for this compound are likely to be discovered, further solidifying its importance in medicinal chemistry.

In conclusion, (3S)-3-(4-Chlorophenyl)pyrrolidine (CAS No. 1336399-03-1) is a versatile and significant compound with potential applications across multiple therapeutic areas. Its unique stereochemistry, combined with favorable physicochemical properties, makes it an attractive scaffold for drug development. Ongoing research efforts are expected to yield further insights into its pharmacological potential and contribute to advancements in healthcare.